Cas no 177843-29-7 (4-Chloro-1H-benzo[d]imidazol-5-amine)

4-Chloro-1H-benzo[d]imidazol-5-amine is a heterocyclic organic compound featuring a chloro-substituted benzimidazole core with an amine functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of bioactive molecules. The chloro and amine groups offer reactive sites for further functionalization, enabling the synthesis of diverse derivatives. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in multi-step synthesis. The compound is particularly valued in medicinal chemistry for its potential role in constructing molecules with therapeutic relevance.

4-Chloro-1H-benzo[d]imidazol-5-amine structure

177843-29-7 structure

Product Name:4-Chloro-1H-benzo[d]imidazol-5-amine

CAS No:177843-29-7

MF:C₇H₆ClN₃

MW:167.595639705658

CID:112732

PubChem ID:12968454

Update Time:2025-06-08

4-Chloro-1H-benzo[d]imidazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-1H-benzo[d]imidazol-5-amine
- 1H-Benzimidazol-5-amine,4-chloro-(9CI)
- 1H-Benzimidazol-6-amine,7-chloro-
- 4-chloro-1H-benzimidazol-5-amine
- 7-chloro-1H-Benzimidazol-6-amine
- 4-chloro-5-aminobenzimidazole
- FT-0703745
- SCHEMBL3611391
- CHA84329
- 177843-29-7
- SXAIYGAZOZOJFD-UHFFFAOYSA-N
- DA-09178
- Inchi： 1S/C7H6ClN3/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-3H,9H2,(H,10,11)
- InChI Key： SXAIYGAZOZOJFD-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC2=C1N=CN2)N

Computed Properties

Exact Mass: 167.0250249g/mol
Monoisotopic Mass: 167.0250249g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 54.7Å²

4-Chloro-1H-benzo[d]imidazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM109843-1g	4-Chloro-1H-benzo[d]imidazol-5-amine	177843-29-7	95%	1g	$489	2021-06-09
Chemenu	CM109843-1g	4-Chloro-1H-benzo[d]imidazol-5-amine	177843-29-7	95%	1g	$***	2023-03-31
Alichem	A061001503-1g	5-Amino-4-chloro-1H-benzimidazole	177843-29-7	98%	1g	$676.58	2022-04-02
Alichem	A061001503-5g	5-Amino-4-chloro-1H-benzimidazole	177843-29-7	98%	5g	$1,849.80	2022-04-02
Alichem	A061001503-10g	5-Amino-4-chloro-1H-benzimidazole	177843-29-7	98%	10g	$2,301.30	2022-04-02

4-Chloro-1H-benzo[d]imidazol-5-amine Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Dissociative electron attachment to HGaF4 Lewis–Brønsted superacid

Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Evolution of dealloying induced strain in nanoporous gold crystals†

Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693

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